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Compound of Interest

Compound Name: Phenyl cyanate

Cat. No.: B016197 Get Quote

In the rapidly advancing fields of high-frequency electronics, material selection is a critical

determinant of performance. For researchers, scientists, and professionals in drug

development utilizing high-frequency equipment, understanding the properties of substrate

materials is paramount. This guide provides a detailed comparison of Phenyl Cyanate-based

laminates with other common high-frequency materials, supported by experimental data, to aid

in making informed decisions for demanding applications.

Phenyl cyanate ester resins are a class of high-performance thermosetting polymers known

for their excellent thermal stability, low moisture absorption, and superior electrical properties,

particularly at high frequencies. These resins are often blended with other materials like epoxy

or polyphenylene oxide (PPO) to create laminates with tailored characteristics for printed circuit

boards (PCBs) used in applications such as 5G infrastructure, automotive radar, and high-

speed data communication.

High-Frequency Performance Metrics: A
Comparative Analysis
The performance of a PCB laminate at high frequencies is primarily characterized by its

dielectric constant (Dk) and dissipation factor (Df). A low and stable Dk ensures faster signal

propagation and controlled impedance, while a low Df minimizes signal loss. The following

table summarizes the key electrical and thermal properties of Phenyl Cyanate-based

laminates and popular alternatives.
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Material
Dielectric
Constant
(Dk)

Dissipation
Factor (Df)

Test
Frequency

Thermal
Conductivit
y (W/m·K)

Glass
Transition
Temperatur
e (Tg) (°C)

Phenyl

Cyanate

Blend (e.g.,

Nelco N8000)

3.5 - 3.6[1]
~0.008 -

0.01[2]
10 GHz[1] 0.4 250[1]

PTFE

(Polytetrafluo

roethylene)

2.1 - 3.5[3]
0.0014 -

0.0038[4]
10 GHz[4] 0.6 - 1.24[4] >200[4]

Rogers

RO4350B

(Hydrocarbon

/Ceramic)

3.48 ± 0.05[3]

[5]
0.0037[5] 10 GHz[3][5] 0.69[6] >280[3]

Isola I-Tera

MT40

(PPO/Epoxy

Blend)

3.38 - 3.75[7]
0.0028 -

0.0035[7]
- 0.61[6][7] 200[6][7]

Panasonic

Megtron 6

(Advanced

Epoxy)

~3.7[8] ~0.002[8] - - 185[6]

Polyimide 2.8 - 4.1[4]
0.003 -

0.01[4]
- 0.25 - 0.54[4] >250[4]

Standard FR-

4

(Epoxy/Glass

)

3.8 - 4.9[4]
0.004 -

0.020[4]
- 0.4[6] 130 - 180[6]

Key Observations:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookpolymers.com/pdf/Park-Electrochemical-Nelco-N8000-Cyanate-Ester-Epoxy-Laminate-and-Prepreg.pdf
https://polymerinnovationblog.com/beyond-epoxy-high-performance-thermosets-part-five-electronic-packaging/
https://www.lookpolymers.com/pdf/Park-Electrochemical-Nelco-N8000-Cyanate-Ester-Epoxy-Laminate-and-Prepreg.pdf
https://www.lookpolymers.com/pdf/Park-Electrochemical-Nelco-N8000-Cyanate-Ester-Epoxy-Laminate-and-Prepreg.pdf
https://www.bichengpcb.com/blog/how-to-choose-between-ro4350b-ptfe-and-ceramic-filled-substrates_b275
https://sierraconnect.protoexpress.com/t/pcb-material-comparison/3173
https://sierraconnect.protoexpress.com/t/pcb-material-comparison/3173
https://sierraconnect.protoexpress.com/t/pcb-material-comparison/3173
https://sierraconnect.protoexpress.com/t/pcb-material-comparison/3173
https://www.bichengpcb.com/blog/how-to-choose-between-ro4350b-ptfe-and-ceramic-filled-substrates_b275
https://rogerscorp.com/advanced-electronics-solutions/ro4000-series-laminates/ro4350b-laminates
https://rogerscorp.com/advanced-electronics-solutions/ro4000-series-laminates/ro4350b-laminates
https://www.bichengpcb.com/blog/how-to-choose-between-ro4350b-ptfe-and-ceramic-filled-substrates_b275
https://rogerscorp.com/advanced-electronics-solutions/ro4000-series-laminates/ro4350b-laminates
https://www.sfcircuits.com/pcb-production-capabilities/pcb-material-reference-guide
https://www.bichengpcb.com/blog/how-to-choose-between-ro4350b-ptfe-and-ceramic-filled-substrates_b275
https://sibercircuits.com/isola-itera-mt40/
https://sibercircuits.com/isola-itera-mt40/
https://www.sfcircuits.com/pcb-production-capabilities/pcb-material-reference-guide
https://sibercircuits.com/isola-itera-mt40/
https://www.sfcircuits.com/pcb-production-capabilities/pcb-material-reference-guide
https://sibercircuits.com/isola-itera-mt40/
https://www.kkpcba.com/megtron-6-pcb-material-a-complete-technical-guide-to-properties-performance-and-high-speed-applications/
https://www.kkpcba.com/megtron-6-pcb-material-a-complete-technical-guide-to-properties-performance-and-high-speed-applications/
https://www.sfcircuits.com/pcb-production-capabilities/pcb-material-reference-guide
https://sierraconnect.protoexpress.com/t/pcb-material-comparison/3173
https://sierraconnect.protoexpress.com/t/pcb-material-comparison/3173
https://sierraconnect.protoexpress.com/t/pcb-material-comparison/3173
https://sierraconnect.protoexpress.com/t/pcb-material-comparison/3173
https://sierraconnect.protoexpress.com/t/pcb-material-comparison/3173
https://sierraconnect.protoexpress.com/t/pcb-material-comparison/3173
https://www.sfcircuits.com/pcb-production-capabilities/pcb-material-reference-guide
https://www.sfcircuits.com/pcb-production-capabilities/pcb-material-reference-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenyl Cyanate Blends offer a competitive balance of a low dielectric constant and a low

dissipation factor, making them suitable for high-speed digital and RF applications.[2] Their

high glass transition temperature ensures dimensional stability during thermal cycling.

PTFE exhibits the lowest dielectric constant and dissipation factor, rendering it the material

of choice for extremely high-frequency (mmWave) applications where minimizing signal loss

is critical.[4] However, it is typically more expensive and can present manufacturing

challenges.

Rogers RO4350B is a widely used material that provides excellent electrical performance

with the ease of processing similar to standard FR-4 materials.[5]

Isola I-Tera MT40 and Panasonic Megtron 6 are advanced laminates that offer very low loss

and stable dielectric properties, positioning them as strong contenders for high-speed server

and networking applications.[7][8]

Polyimide offers high-temperature resistance and good mechanical flexibility, making it

suitable for applications requiring thermal stability.[4]

Standard FR-4, while cost-effective, has a significantly higher dissipation factor, which can

lead to unacceptable signal degradation at higher frequencies.[4]

Experimental Protocols for Dielectric Property
Characterization
The accurate measurement of dielectric properties is crucial for material characterization and

circuit design. The data presented in this guide is typically obtained using standardized test

methods outlined by IPC (Association Connecting Electronics Industries).

IPC-TM-650 Test Methods:

The IPC-TM-650 manual provides a comprehensive set of test methods for printed circuit

boards.[9][10][11] For high-frequency dielectric properties, the following methods are commonly

employed:

Stripline Resonator Test (IPC-TM-650, Method 2.5.5.5): This method is widely used to

measure the dielectric constant and dissipation factor of laminate materials.[12] It involves
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placing the material under test within a stripline resonant circuit and measuring the resonant

frequency and quality factor.

Full Sheet Resonance (FSR) Test (IPC-TM-650, Method 2.5.5.6): This non-destructive test

method determines the dielectric constant of a full sheet of laminate material by measuring

its resonant frequencies.[13]

Microstrip Differential Phase Length Method: This technique involves measuring the phase

difference of a signal propagating along two microstrip transmission lines of different lengths

to extract the effective dielectric constant.

These tests are typically performed over a range of frequencies to characterize the material's

performance across the desired operating spectrum. It is important for designers to consider

the specific test conditions, including frequency, temperature, and humidity, as these can

influence the measured dielectric properties.[14]

Visualizing the Material Selection Process
The selection of a high-frequency laminate is a multi-faceted process involving trade-offs

between performance, cost, and manufacturability. The following diagram illustrates a logical

workflow for selecting the appropriate material for a high-frequency application.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.microwavejournal.com/articles/11105-methods-for-characterizing-the-dielectric-constant-of-microwave-pcb-laminates
https://www.semanticscholar.org/paper/Thermal-Effects-on-PCB-Laminate-Material-Dielectric-Hinaga-Koledintseva/8d32d1e04f6415fc6f0334bee93e2d160fa6a150
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Define Application Requirements

Operating Frequency Signal Loss Budget Thermal Management Needs Cost Constraints

Evaluate Material Properties

Standard FR-4

Low Frequency
Low Performance

Phenyl Cyanate Blend

High Frequency
Balanced Performance

Advanced Laminate
(e.g., Rogers, Isola, Panasonic)

Very High Speed
Low Loss

PTFE

mmWave
Ultra-Low Loss

Select Optimal Material

Click to download full resolution via product page

High-Frequency PCB Material Selection Workflow

In conclusion, Phenyl Cyanate-based laminates represent a robust material choice for a wide

array of high-frequency applications, offering a compelling combination of electrical

performance, thermal stability, and manufacturability. By carefully considering the specific

requirements of the application and comparing the properties of available materials,

researchers and engineers can select the optimal substrate to ensure the integrity and

performance of their high-frequency systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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